Cas no 412328-23-5 (Lepadin D; 2-Epimer, 3-O-(2E-octenoyl))
412328-23-5 structure
Product Name:Lepadin D; 2-Epimer, 3-O-(2E-octenoyl)
CAS No:412328-23-5
MF:C26H47NO3
MW:421.656288385391
CID:6702638
Update Time:2024-03-02
Lepadin D; 2-Epimer, 3-O-(2E-octenoyl) Chemical and Physical Properties
Names and Identifiers
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- 444914-21-0
- 444914-19-6
- (-)-Lepadine F
- Lepadine E
- (-)-Lepadine E
- (-)-Lepadin F
- (-)-Lepadin E
- (+)-Lepadin F
- Lepadin E
- Lepadin F
- Lepadin D; 2-Epimer, 3-O-(2E-octenoyl)
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- Inchi: 1S/C26H47NO3/c1-4-6-7-8-9-18-26(29)30-25-19-23-21(14-10-11-16-22(28)13-5-2)15-12-17-24(23)27-20(25)3/h9,18,20-25,27-28H,4-8,10-17,19H2,1-3H3/b18-9+
- InChI Key: QNAATLGQMSSVEO-GIJQJNRQSA-N
- SMILES: CCCCC/C=C/C(OC1C(C)NC2C(C(CCC2)CCCCC(CCC)O)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- XLogP3: 7.595
Lepadin D; 2-Epimer, 3-O-(2E-octenoyl) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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